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Compound of Interest

Compound Name: 3'-(Trifluoromethyl)propiophenone

CAS No.: 1533-03-5

Cat. No.: B072269

Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3'-(Trifluoromethyl)propiophenone, a fluorinated aromatic ketone of interest in

chemical synthesis and drug discovery. This document is intended for researchers, scientists,

and professionals in the field of drug development.

Core Compound Data
3'-(Trifluoromethyl)propiophenone, identified by the CAS number 1533-03-5, is a significant

building block in organic synthesis.[1][2][3][4] Its trifluoromethyl group imparts unique electronic

properties that are valuable in the development of new chemical entities.
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Identifier Value

Chemical Name 1-[3-(Trifluoromethyl)phenyl]propan-1-one

Synonyms m-(Trifluoromethyl)propiophenone

Molecular Formula C10H9F3O[1][4][5][6]

Linear Formula CF3C6H4COCH2CH3[2][7]

Molecular Weight 202.17 g/mol [1][2][3][4][5][6][7]

CAS Number 1533-03-5[1][2][3][4]

Melting Point 18 °C[1][3]

Boiling Point 216-217 °C[1][7]

Density 1.202 g/mL at 25 °C[1][7]

Experimental Protocols
The synthesis of 3'-(Trifluoromethyl)propiophenone can be achieved through various

synthetic routes. A common approach involves a multi-step process beginning with 3-

aminobenzotrifluoride, as outlined in the patent literature.[4][8] The following protocol is a

representative example of such a synthesis.

Synthesis of 3'-(Trifluoromethyl)propiophenone from 3-Aminobenzotrifluoride

This protocol involves three main stages: diazotization of 3-aminobenzotrifluoride, coupling with

propionaldoxime, and subsequent hydrolysis.

Stage 1: Diazotization of 3-Aminobenzotrifluoride

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a dropping

funnel, and a thermometer, add 3-aminobenzotrifluoride and sulfuric acid in the presence of

toluene.

Cooling: Cool the mixture to 0-5 °C in an ice-salt bath.
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Addition of Sodium Nitrite: Slowly add a solution of sodium nitrite in water dropwise,

maintaining the temperature below 5 °C.

Stirring: Continue stirring the mixture for 30 minutes at 0-5 °C to ensure complete formation

of the diazonium salt solution.

Stage 2: Coupling with Propionaldoxime

Preparation of Propionaldoxime Solution: In a separate reactor, prepare a solution of

propionaldoxime.

Coupling Reaction: Slowly add the previously prepared diazonium salt solution to the

propionaldoxime solution. The addition should be controlled to maintain the reaction

temperature.

Reaction Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC)

until the starting materials are consumed.

Work-up: Upon completion, the reaction mixture is worked up to isolate the intermediate, 3'-
(Trifluoromethyl)propiophenone oxime. This typically involves phase separation and

washing of the organic layer.

Stage 3: Hydrolysis to 3'-(Trifluoromethyl)propiophenone

Acid Hydrolysis: The isolated 3'-(Trifluoromethyl)propiophenone oxime is treated with an

aqueous acid solution (e.g., 30% HCl) and heated.[8]

Reaction Monitoring: The progress of the hydrolysis is monitored by TLC.

Isolation and Purification: After the reaction is complete, the mixture is cooled, and the

product is extracted with a suitable organic solvent. The organic layer is then washed, dried,

and concentrated under reduced pressure. The crude product is purified by vacuum

distillation to yield pure 3'-(Trifluoromethyl)propiophenone.

Visualized Workflow
The following diagram illustrates the synthetic workflow for the preparation of 3'-
(Trifluoromethyl)propiophenone.
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Caption: Synthetic workflow for 3'-(Trifluoromethyl)propiophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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